Cas no 857521-74-5 (5-(pyridin-3-yl)-1,3-oxazole-2-carboxylic acid)

• Product Name: 5-(pyridin-3-yl)-1,3-oxazole-2-carboxylic acid
• CAS No: 857521-74-5
• MF: C₉H₆N₂O₃
• MW: 190.15554189682
• MDL: MFCD07375672
• CID: 1088503
• PubChem ID: 53408327
• Update Time: 2025-04-20

5-(pyridin-3-yl)-1,3-oxazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Pyridin-3-yl)oxazole-2-carboxylic acid
• 5-(3-Pyridinyl)-2-oxazolecarboxylic Acid
• 5-pyridin-3-yl-1,3-oxazole-2-carboxylic acid
• 5-Pyridin-3-yl-oxazole-2-carboxylic acid
• 5-(pyridin-3-yl)-1,3-oxazole-2-carboxylic acid
• 5-(Pyridin-3-yl)oxazole-2-carboxylicacid
• EN300-8580420
• DTXSID10696216
• FT-0745197
• SCHEMBL2724813
• AKOS006284113
• CS-0456453
• 857521-74-5
• DB-076437

• MDL： MFCD07375672
• Inchi： 1S/C9H6N2O3/c12-9(13)8-11-5-7(14-8)6-2-1-3-10-4-6/h1-5H,(H,12,13)
• InChI Key： ZEKMJOJELHQXED-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=NC=C1C1C=NC=CC=1

Computed Properties

• Exact Mass: 190.038
• Monoisotopic Mass: 190.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 445.1±37.0 °C at 760 mmHg
• Flash Point: 223.0±26.5 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-(pyridin-3-yl)-1,3-oxazole-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,5-disubstituted oxazoles